3-benzyl-5-(4-ethylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-benzyl-5-(4-ethylphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2OS/c1-2-15-8-10-17(11-9-15)18-13-25-20-19(18)21(24)23(14-22-20)12-16-6-4-3-5-7-16/h3-11,13-14H,2,12H2,1H3
• InChI Key: FYPVYOPNQQQIRT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=CC=C4
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, including compounds like 3-benzyl-5-(4-ethylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one, can be achieved through various methods. One such approach is a catalytic four-component reaction involving ketones, ethyl cyanoacetate, S8, and formamide, offering a green synthesis route characterized by step economy and reduced catalyst loading (Shi et al., 2018). Another method involves base-catalyzed reactions of nucleophilic reagents with carbodiimides, derived from the aza-Wittig reaction of iminophosphoranes with aromatic isocyanates, to form heterocyclic tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone derivatives (Chen & Liu, 2019).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-one derivatives has been extensively studied, with crystal structure determination undertaken for several derivatives to understand the influence of structural modifications on molecular geometry and conformation. These studies reveal that 3D supramolecular architectures are formed in crystals through self-assembly via stacking interactions and various hydrogen bonds (Chen & Liu, 2019).

Chemical Reactions and Properties

Reactivity studies of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides have led to the synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These findings illustrate the versatility of thieno[2,3-d]pyrimidin-4(3H)-ones in forming complex heterocyclic structures through intramolecular cyclization and alkylation reactions (Sirakanyan et al., 2015).

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidin-4(3H)-ones and their derivatives, such as solubility, melting points, and crystal structures, have been characterized through analytical and spectroscopic techniques. For instance, the crystal structure of a guanidine intermediate was characterized to elucidate the reaction mechanism of base-catalyzed intramolecular cycloaddition, contributing to the understanding of the physical properties of these compounds (Chen & Liu, 2019).

Chemical Properties Analysis

The chemical properties of thieno[2,3-d]pyrimidin-4(3H)-ones are influenced by their functional groups and structural modifications. Studies have shown that these compounds can exhibit various biological activities, such as antimicrobial, anti-inflammatory, and CNS depressant activities, depending on their substitution patterns and chemical modifications. The synthesis and characterization of 3-substituted thieno[2,3-d]pyrimidin-4(3H)-one-2-mercaptoacetic acids and their ethyl esters have highlighted significant antimicrobial activity, showcasing the chemical versatility and potential pharmacological applications of these compounds (Devani et al., 1976).